molecular formula C16H10S B1265579 ANTHRA(2,1-b)THIOPHENE CAS No. 227-56-5

ANTHRA(2,1-b)THIOPHENE

Cat. No. B1265579
CAS RN: 227-56-5
M. Wt: 234.3 g/mol
InChI Key: PAYSBLPSJQBEJR-UHFFFAOYSA-N
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Description

ANTHRA(2,1-b)THIOPHENE is a chemical compound with the formula C16H10S . It is an anthradithiophene-based small molecule semiconductor that contributes to a new class of heteroacenes, which has a 22-electron π-conjugated system . It can be majorly used in a variety of organic electronic applications .


Synthesis Analysis

The synthesis of this compound and its derivatives involves various methodologies . For instance, one method involves the transformation of the 3-methyl group of 4,11-dibutoxy-3-methylanthra(2,3-b)thiophene-5,10-dione . This includes reactions of radical halogenation, hydrolysis, and oxidation of a 3-formyl derivative .


Molecular Structure Analysis

The molecular structure of this compound can be represented by its IUPAC Standard InChI: InChI=1S/C16H10S/c1-2-4-12-10-15-13(9-11(12)3-1)5-6-16-14(15)7-8-17-16/h1-10H . The structure is also available as a 2D Mol file or as a computed 3D SD file .


Chemical Reactions Analysis

The chemical reactions involving this compound are complex and involve multiple steps . For example, the synthesis of anthra(2,3-b)thiophene-3(2)-carboxylic acids and their derivatives involves modifications of 4,11-dibutoxy-3-methylanthra(2,3-b)thiophene-5,10-dione .


Physical And Chemical Properties Analysis

This compound has a molecular weight of 234.316 . More detailed physical and chemical properties are not explicitly mentioned in the sources.

Scientific Research Applications

Applications in Organic Electronics The applications of anthra[2,1-b]thiophene in organic electronics have been widely studied. For instance, Valiyev et al. (2007) synthesized thiophene-fused acenes, including anthra[2,3-b]thiophene, and analyzed their potential for use in organic field-effect transistor applications (Valiyev et al., 2007). Du et al. (2008) synthesized an asymmetric heteroacene compound anthra[2,3-b]benzo[d]thiophene, showing its high mobility and good stability, making it promising for organic electronics (Du et al., 2008).

Functionalization for Enhanced Performance The functionalization of anthra[2,1-b]thiophene for improved performance in semiconductors has been an area of focus. Tang et al. (2008) explored functionalized linear acenes containing anthra[2,3-b]thiophene, demonstrating its high mobilities in thin-film transistors (Tang et al., 2008).

Synthesis of Novel Derivatives Further research has been conducted on synthesizing various derivatives of anthra[2,1-b]thiophene. Tominaga et al. (1981) developed a new procedure for synthesizing all isomers of the parent anthra[b]thiophenes, highlighting the versatility of this compound in creating diverse chemical structures (Tominaga et al., 1981).

Future Directions

ANTHRA(2,1-b)THIOPHENE and its derivatives have garnered significant attention in recent years due to their unique properties and potential applications in various fields, including organic electronic applications , biological sensors, solar cells, OFETs, OLEDs, and many other organic materials applications . Therefore, future research directions may include further exploration of these applications and the development of more efficient synthesis methods .

properties

IUPAC Name

naphtho[2,3-e][1]benzothiole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H10S/c1-2-4-12-10-15-13(9-11(12)3-1)5-6-16-14(15)7-8-17-16/h1-10H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PAYSBLPSJQBEJR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C=C3C(=CC2=C1)C=CC4=C3C=CS4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H10S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00177226
Record name Anthra(2,1-b)thiophene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00177226
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

234.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

227-56-5
Record name Anthra(2,1-b)thiophene
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000227565
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Anthra(2,1-b)thiophene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00177226
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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